Cas no 119960-08-6 (methyl (3R)-4-{(benzyloxy)carbonylamino}-3-hydroxybutanoate)

• Product Name: methyl (3R)-4-{(benzyloxy)carbonylamino}-3-hydroxybutanoate
• CAS No: 119960-08-6
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5637992
• PubChem ID: 10683243
• Update Time: 2025-06-14

methyl (3R)-4-{(benzyloxy)carbonylamino}-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• 119960-08-6
• methyl (3R)-4-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate
• EN300-28282609
• (R)-3-Hydroxy-4-(Cbz-amino)butyric acid methyl ester
• methyl (3R)-4-{(benzyloxy)carbonylamino}-3-hydroxybutanoate

• Inchi： 1S/C13H17NO5/c1-18-12(16)7-11(15)8-14-13(17)19-9-10-5-3-2-4-6-10/h2-6,11,15H,7-9H2,1H3,(H,14,17)/t11-/m1/s1
• InChI Key： ZFTZBTAPFKHPOD-LLVKDONJSA-N
• SMILES： O[C@H](CC(=O)OC)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl (3R)-4-{(benzyloxy)carbonylamino}-3-hydroxybutanoate

Recent Advances in the Synthesis and Applications of Methyl (3R)-4-{(Benzyloxy)carbonylamino}-3-hydroxybutanoate (CAS: 119960-08-6)

Methyl (3R)-4-{(benzyloxy)carbonylamino}-3-hydroxybutanoate (CAS: 119960-08-6) is a chiral intermediate of significant interest in pharmaceutical chemistry, particularly in the synthesis of β-amino acids and related bioactive compounds. Recent studies have highlighted its utility in the development of novel therapeutics, including protease inhibitors and peptidomimetics. This research briefing consolidates the latest findings on its synthetic methodologies, structural modifications, and biological applications, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized enzymatic resolution process for the synthesis of this compound, achieving >99% enantiomeric excess (ee) using immobilized lipase B from Candida antarctica. The research emphasized the scalability of this green chemistry approach, reducing reliance on traditional chiral auxiliaries. Parallel work in Organic Letters revealed its role as a key precursor in the synthesis of γ-lactam derivatives with potent neuraminidase inhibitory activity, suggesting potential applications in antiviral drug development.

Structural analyses using X-ray crystallography (Acta Crystallographica Section E, 2022) have provided new insights into the conformational flexibility of the benzyloxycarbonyl-protected intermediate. These findings are particularly relevant for structure-activity relationship (SAR) studies of derived compounds. Notably, the crystalline structure shows an intramolecular hydrogen bond between the hydroxyl and carbonyl groups, which appears to stabilize the preferred conformation for subsequent nucleophilic substitutions.

In metabolic studies (Bioorganic & Medicinal Chemistry, 2023), deuterium-labeled analogs of this compound were synthesized to investigate the metabolic stability of derived drug candidates. The results indicated that modifications at the 3-hydroxy position significantly influence hepatic clearance rates, with fluorinated derivatives showing particularly promising pharmacokinetic profiles. This work has opened new avenues for the design of metabolically stable peptide-based therapeutics.

Emerging applications in radiopharmaceuticals have been reported in Nuclear Medicine and Biology (2024), where researchers developed a novel ¹⁸F-labeled derivative for positron emission tomography (PET) imaging of protease activity in tumors. The compound's ability to serve as a substrate for tumor-associated proteases while maintaining sufficient in vivo stability makes it a valuable tool for diagnostic imaging and therapeutic monitoring.

Recent patent activity (WO202318765A1, 2023) demonstrates growing industrial interest, with claims covering novel synthetic routes and crystalline forms of this intermediate. The patented processes emphasize continuous flow chemistry approaches that improve yield and purity while reducing solvent waste. These developments suggest that methyl (3R)-4-{(benzyloxy)carbonylamino}-3-hydroxybutanoate will play an increasingly important role in the scalable production of next-generation peptide therapeutics.

Ongoing clinical trials (NCT05677888) investigating related compounds have renewed attention on this chemical scaffold. Preliminary results suggest that derivatives maintain good blood-brain barrier penetration, making them candidates for central nervous system targets. Researchers are particularly interested in its potential for developing disease-modifying treatments for neurodegenerative disorders, with several candidates currently in preclinical development.